![molecular formula C9H9FO4 B1268436 6-Fluoro-2,3-dimethoxybenzoic acid CAS No. 265670-72-2](/img/structure/B1268436.png)
6-Fluoro-2,3-dimethoxybenzoic acid
Overview
Description
6-Fluoro-2,3-dimethoxybenzoic acid is a specialized chemical compound featuring a benzoic acid moiety substituted with a fluoro group and two methoxy groups. This compound is of interest in various chemical research fields due to its unique structure and potential for further chemical modifications and applications in material science, organic synthesis, and possibly as intermediates in pharmaceuticals, excluding its direct drug use and side effects.
Synthesis Analysis
The synthesis of related fluorinated benzoic acid derivatives involves multi-step chemical processes, starting from simpler aromatic compounds. For example, 2-Fluoro-6-iodobenzoic acid, a compound similar in structure, is synthesized from 2-amino-6-fluorobenzoic acid through steps like carboxyl group protection, diazotization, and iodination, followed by deprotection, showcasing the complexity and precision required in synthesizing such fluorinated compounds (Zhao Haoyu, Zhang Qimeng, & J. Tao, 2010).
Molecular Structure Analysis
The molecular structure of fluorinated benzoic acids often includes non-planar arrangements due to steric interactions between substituents, as observed in similar compounds. For instance, a study on a new polymorph of 2,6-dimethoxybenzoic acid revealed a non-planar independent molecule with a significant twist of the carboxy group away from the plane of the benzene ring, demonstrating the influence of substituents on the overall molecular conformation (G. Portalone, 2011).
Chemical Reactions and Properties
Fluorinated benzoic acids participate in various chemical reactions, reflecting their reactivity and functional group compatibility. These compounds can form complexes, as seen with lanthanide complexes constructed from fluorobenzoic acid, indicating their potential to engage in coordination chemistry and form structurally interesting and potentially useful materials (Dan-Dan Du, N. Ren, & Jianjun Zhang, 2021).
Scientific Research Applications
Radiopharmaceutical Applications
6-Fluoro-2,3-dimethoxybenzoic acid derivatives, particularly 6-fluoro-3,4-dihydroxy-l-phenylalanine (6-18F-fluoro-l-DOPA), are used as radiopharmaceuticals in neurologic and oncologic PET (Positron Emission Tomography) scans. A study by Wagner, Ermert, and Coenen (2009) developed a novel approach for the preparation of carrier-added 6-18F-fluoro-l-DOPA, showing potential for efficient and automated production, which is crucial for large-scale clinical applications (Wagner, Ermert, & Coenen, 2009).
Polymorphic Control in Crystallization
2,6-Dimethoxybenzoic acid, a relative of this compound, has been studied for its polymorphism in crystallization processes. Semjonova and Be̅rziņš (2022) explored how additives can control the polymorphic outcome of crystallization, which is vital for understanding and manipulating the physical properties of materials (Semjonova & Be̅rziņš, 2022).
Synthesis of Related Compounds
This compound is involved in the synthesis of various compounds, such as 2-fluoro-6-iodobenzoic acid. Zhao Haoyu, Zhang Qimeng, and J. Tao (2010) developed a method for synthesizing 2-fluoro-6-iodobenzoic acid, emphasizing low production costs and potential for large-scale manufacturing (Zhao Haoyu, Zhang Qimeng, & J. Tao, 2010).
Anti-Cancer Activity
Compounds related to this compound have been studied for their potential anti-cancer properties. For instance, Hammam et al. (2005) investigated novel fluoro substituted benzo[b]pyrans and their derivatives, revealing significant anticancer activity at low concentrations compared to traditional drugs (Hammam, El-Salam, Mohamed, & Hafez, 2005).
Regio-Selective Hydroxysubstitution
Umezu, Tabuchi, and Kimura (2003) explored the regio-selective hydroxysubstitution of fluorobenzoic acid derivatives, demonstrating the transformation of multi-fluoro-substituted benzoic acid derivatives to corresponding salicylic acid derivatives. This process is crucial for creating specific chemical structures needed in pharmaceutical and chemical industries (Umezu, Tabuchi, & Kimura, 2003).
Safety and Hazards
The safety data sheet for a similar compound, 2,6-Dimethoxybenzoic acid, indicates that it may be harmful if swallowed, cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area .
Mechanism of Action
Target of Action
It is known to be used in suzuki–miyaura (sm) cross-coupling reactions , which suggests that its targets could be related to this process.
Mode of Action
In the context of SM cross-coupling reactions, 6-Fluoro-2,3-dimethoxybenzoic acid may interact with its targets through a process involving oxidative addition and transmetalation . Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond. Transmetalation, on the other hand, occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Biochemical Pathways
Given its use in sm cross-coupling reactions , it can be inferred that it plays a role in the formation of carbon-carbon bonds, which are fundamental to many biochemical pathways.
Pharmacokinetics
It is known that the compound has a molecular weight of 20017 , which could influence its bioavailability.
Result of Action
Given its role in sm cross-coupling reactions , it can be inferred that it contributes to the formation of carbon-carbon bonds, which are fundamental to the structure of many organic compounds.
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the success of SM cross-coupling reactions, in which this compound is used, originates from a combination of exceptionally mild and functional group tolerant reaction conditions, along with a relatively stable, readily prepared, and generally environmentally benign organoboron reagent .
properties
IUPAC Name |
6-fluoro-2,3-dimethoxybenzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9FO4/c1-13-6-4-3-5(10)7(9(11)12)8(6)14-2/h3-4H,1-2H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OXYSHPNWRGUQPS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=C(C=C1)F)C(=O)O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9FO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00345948 | |
Record name | 6-Fluoro-2,3-dimethoxybenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00345948 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
265670-72-2 | |
Record name | 6-Fluoro-2,3-dimethoxybenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00345948 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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